Cas no 341968-18-1 (Benzoic acid, 4-chloro-,2-methyl-2-[2-(methylthio)-4-quinazolinyl]hydrazide)

Benzoic acid, 4-chloro-,2-methyl-2-[2-(methylthio)-4-quinazolinyl]hydrazide structure
341968-18-1 structure
Product Name:Benzoic acid, 4-chloro-,2-methyl-2-[2-(methylthio)-4-quinazolinyl]hydrazide
CAS No:341968-18-1
MF:C17H15ClN4OS
MW:358.844g/mol
CID:1466491
Update Time:2025-07-15

Benzoic acid, 4-chloro-,2-methyl-2-[2-(methylthio)-4-quinazolinyl]hydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-chloro-,2-methyl-2-[2-(methylthio)-4-quinazolinyl]hydrazide
    • 4-CHLORO-N'-METHYL-N'-[2-(METHYLSULFANYL)-4-QUINAZOLINYL]BENZENECARBOHYDRAZIDE
    • Benzoic acid, 4-chloro-, 2-methyl-2-[2-(methylthio)-4-quinazolinyl]hydrazide

Computed Properties

  • Exact Mass: 358.066
  • Monoisotopic Mass: 358.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Benzoic acid, 4-chloro-,2-methyl-2-[2-(methylthio)-4-quinazolinyl]hydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00848595-1g
4-Chloro-N'-methyl-N'-[2-(methylsulfanyl)quinazolin-4-yl]benzohydrazide
341968-18-1 90%
1g
¥4193.0 2023-03-27
A2B Chem LLC
AI69560-1mg
4-chloro-N'-methyl-N'-[2-(methylsulfanyl)quinazolin-4-yl]benzohydrazide
341968-18-1 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI69560-5mg
4-chloro-N'-methyl-N'-[2-(methylsulfanyl)quinazolin-4-yl]benzohydrazide
341968-18-1 >90%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI69560-10mg
4-chloro-N'-methyl-N'-[2-(methylsulfanyl)quinazolin-4-yl]benzohydrazide
341968-18-1 >90%
10mg
$240.00 2024-04-20
A2B Chem LLC
AI69560-500mg
4-chloro-N'-methyl-N'-[2-(methylsulfanyl)quinazolin-4-yl]benzohydrazide
341968-18-1 >90%
500mg
$720.00 2024-04-20
A2B Chem LLC
AI69560-1g
4-chloro-N'-methyl-N'-[2-(methylsulfanyl)quinazolin-4-yl]benzohydrazide
341968-18-1 >90%
1g
$1295.00 2024-04-20

Additional information on Benzoic acid, 4-chloro-,2-methyl-2-[2-(methylthio)-4-quinazolinyl]hydrazide

Benzoic Acid, 4-Chloro-, 2-Methyl-2-[2-(Methylthio)-4-Quinazolinyl]Hydrazide: A Comprehensive Overview

The compound with CAS No 341968-18-1, commonly referred to as Benzoic acid, 4-chloro-, 2-methyl-2-[2-(methylthio)-4-quinazolinyl]hydrazide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a benzoic acid moiety, a chloro substituent, and a hydrazide group attached to a quinazolinyl ring system. The presence of these functional groups makes it a versatile molecule with unique chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened up new avenues for its application in drug discovery and material science.

One of the most intriguing aspects of Benzoic acid, 4-chloro-, 2-methyl-2-[2-(methylthio)-4-quinazolinyl]hydrazide is its pharmacological profile. Studies conducted in vitro have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary in vivo studies in animal models have shown promising results, indicating its ability to reduce inflammation without significant adverse effects.

The quinazolinyl moiety within the molecule plays a pivotal role in its biological activity. Quinazolines are known for their ability to interact with various protein targets, including kinases and proteases, making them valuable scaffolds in drug design. The substitution pattern on the quinazoline ring, particularly the methylthio group at position 2, enhances the molecule's stability and bioavailability, which are critical factors for therapeutic applications.

In addition to its pharmacological applications, Benzoic acid, 4-chloro-, 2-methyl-2-[2-(methylthio)-4-quinazolinyl]hydrazide has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in the development of advanced electronic devices.

Recent studies have also highlighted the importance of stereochemistry in this compound's activity. The configuration of the hydrazide group has been shown to significantly influence its binding affinity to target proteins. This has led to ongoing research into stereo-selective synthesis methods to optimize the compound's efficacy.

From an environmental standpoint, Benzoic acid, 4-chloro-, 2-methyl-2-[2-(methylthio)-4-quinazolinyl]hydrazide has been evaluated for its biodegradability and eco-toxicity. Initial assessments suggest that it has a moderate environmental footprint, with degradation pathways involving microbial activity and hydrolysis under specific conditions.

In conclusion, Benzoic acid, 4-chloro-, 2-methyl-2-[2-(methylthio)-4-quinazolinyl]hydrazide (CAS No 341968-18-1) is a multifaceted compound with immense potential across diverse fields. Its unique chemical structure, combined with recent advancements in synthetic and analytical techniques, positions it as a promising candidate for future innovations in medicine and materials science.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.